Cas no 2228298-94-8 (5-(but-3-yn-1-yl)-6-methylimidazo2,1-b1,3thiazole)

• Product Name: 5-(but-3-yn-1-yl)-6-methylimidazo2,1-b1,3thiazole
• CAS No: 2228298-94-8
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 6219289
• PubChem ID: 165691824
• Update Time: 2025-06-13

5-(but-3-yn-1-yl)-6-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-6-methylimidazo2,1-b1,3thiazole
• 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole
• EN300-1762904
• 2228298-94-8

• Inchi： 1S/C10H10N2S/c1-3-4-5-9-8(2)11-10-12(9)6-7-13-10/h1,6-7H,4-5H2,2H3
• InChI Key： KBIOLLKYWSOFGJ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CCC#C

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5Ų

Additional information on 5-(but-3-yn-1-yl)-6-methylimidazo2,1-b1,3thiazole

Comprehensive Overview of 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 2228298-94-8)

The compound 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 2228298-94-8) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This compound belongs to the imidazo[2,1-b][1,3]thiazole family, a class of fused heterocycles known for their diverse biological activities and synthetic versatility. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical development, and advanced material design.

One of the key features of 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole is its but-3-yn-1-yl side chain, which introduces an alkyne functional group into the molecule. This moiety is particularly valuable in click chemistry applications, a rapidly growing field that enables efficient and selective bond formation under mild conditions. The alkyne group allows for facile modification of the compound, making it a promising candidate for bioconjugation and polymer synthesis. These attributes align with current trends in green chemistry and sustainable synthesis, topics that are highly relevant to modern researchers.

In the context of drug discovery, imidazo[2,1-b][1,3]thiazole derivatives have demonstrated a wide range of pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the 6-methyl substituent in 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole may further modulate its biological properties, offering opportunities for structure-activity relationship (SAR) studies. Recent publications have highlighted the potential of similar compounds as kinase inhibitors and GPCR modulators, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole typically involves multi-step organic transformations. Common strategies include the condensation of appropriately substituted thiazole precursors with propargylating agents, followed by purification via column chromatography or recrystallization. The compound's CAS No. 2228298-94-8 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance. Analytical characterization often employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard tools in modern chemical research.

The growing interest in 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole is reflected in search engine queries and academic citations. Common questions from researchers include "synthetic routes for imidazo[2,1-b][1,3]thiazole derivatives" and "applications of alkyne-functionalized heterocycles." These queries underscore the compound's relevance to contemporary chemical research. Additionally, its potential role in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) has sparked interest in materials science communities.

In conclusion, 5-(but-3-yn-1-yl)-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 2228298-94-8) represents a versatile building block with applications spanning multiple scientific disciplines. Its unique combination of an imidazo[2,1-b][1,3]thiazole core and an alkyne functionality makes it particularly valuable for researchers exploring click chemistry, drug discovery, and advanced materials. As synthetic methodologies continue to advance, this compound is likely to play an increasingly important role in addressing current challenges in chemistry and related fields.